Cas no 871329-75-8 ([3-(methylsulfamoyl)phenyl]boronic acid)

• Product Name: [3-(methylsulfamoyl)phenyl]boronic acid
• CAS No: 871329-75-8
• MF: C₇H₁₀BNO₄S
• MW: 215.034600734711
• MDL: MFCD07363845
• CID: 719302
• PubChem ID: 44886921
• Update Time: 2025-06-10

[3-(methylsulfamoyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(N-Methylsulfamoyl)phenyl)boronic acid
• 3-Methylsulfamoylbenzeneboronic acid
• [3-(methylsulfamoyl)phenyl]boronic acid
• Boronic acid,B-[3-[(methylamino)sulfonyl]phenyl]-
• Methyl 3-boronobenzenesulfonamide
• 3-methylsulfamoylphenylboronic acid
• methyl-3-boronobenzenesulfamide
• N-methyl-3-boronobenzenesulfonamide
• CS-0176090
• 3-(methylsulfamoyl)phenylboronic acid
• SY021255
• N10062
• A26773
• DTXSID30661209
• CS-11443
• AB30891
• 871329-75-8
• MFCD07363845
• IUSXOPNERIFVRV-UHFFFAOYSA-N
• AM87288
• AKOS015833683
• 3-(Methylsulfamoyl)phenylboronicAcid
• 3-(N-methylsulfamoyl)phenylboronic acid
• SCHEMBL521508

• MDL： MFCD07363845
• Inchi： 1S/C7H10BNO4S/c1-9-14(12,13)7-4-2-3-6(5-7)8(10)11/h2-5,9-11H,1H3
• InChI Key： IUSXOPNERIFVRV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(B(O)O)C=1)(NC)(=O)=O

Computed Properties

• Exact Mass: 215.04200
• Monoisotopic Mass: 215.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95A^2

Experimental Properties

• Melting Point: 120-124℃
• Boiling Point: 447.8±55.0℃ at 760 mmHg
• PSA: 95.01000
• LogP: -0.25380

Additional information on [3-(methylsulfamoyl)phenyl]boronic acid

[3-(Methylsulfamoyl)phenyl]boronic Acid (CAS No. 871329-75-8)

[3-(Methylsulfamoyl)phenyl]boronic acid (CAS No. 871329-75-8) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative is characterized by its unique functional group, which combines a boronic acid moiety with a methylsulfamoyl substituent. The compound's structure and properties make it an attractive candidate for various applications, including the synthesis of complex organic molecules, drug discovery, and the development of functional materials.

The methylsulfamoyl group in [3-(methylsulfamoyl)phenyl]boronic acid imparts significant reactivity and selectivity to the molecule. This functional group can participate in a variety of chemical reactions, such as nucleophilic substitution, electrophilic addition, and cross-coupling reactions. The boronic acid moiety, on the other hand, is known for its ability to form stable complexes with various Lewis bases, making it a valuable ligand in transition metal-catalyzed reactions.

Recent research has highlighted the potential of [3-(methylsulfamoyl)phenyl]boronic acid in the development of novel therapeutic agents. Studies have shown that compounds containing boronic acid moieties can exhibit potent biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that [3-(methylsulfamoyl)phenyl]boronic acid-derived compounds showed promising activity against specific cancer cell lines. The unique combination of the boronic acid and methylsulfamoyl groups may contribute to enhanced cellular uptake and target specificity.

In addition to its applications in medicinal chemistry, [3-(methylsulfamoyl)phenyl]boronic acid has also found use in materials science. The compound can be used as a building block for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have utilized [3-(methylsulfamoyl)phenyl]boronic acid to develop new types of polymers with improved mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthesis of [3-(methylsulfamoyl)phenyl]boronic acid typically involves multi-step procedures that ensure high purity and yield. One common approach involves the reaction of 3-bromobenzenesulfonyl chloride with methylamine to form the corresponding sulfonamide, followed by a Suzuki coupling reaction with bis(pinacolato)diboron to introduce the boronic acid moiety. Recent advancements in catalytic methods have further optimized these synthetic routes, making them more efficient and environmentally friendly.

The physical properties of [3-(methylsulfamoyl)phenyl]boronic acid are also noteworthy. The compound is a white crystalline solid that is soluble in polar solvents such as water and methanol. Its melting point is typically around 150-155°C, and it exhibits good stability under standard laboratory conditions. These properties make it suitable for various experimental protocols and industrial processes.

In conclusion, [3-(methylsulfamoyl)phenyl]boronic acid (CAS No. 871329-75-8) is a multifunctional compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups provides opportunities for developing novel therapeutic agents and advanced materials. Ongoing research continues to uncover new potential uses for this versatile compound, further solidifying its importance in modern scientific endeavors.